Cas no 1209657-35-1 (1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro-)
1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
- 7-[3-(ethoxycarbonylamino)phenoxy]sulfonyl-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
- Z805555408
- 7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylicacid
- 1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro-
-
- Inchi: 1S/C18H17NO9S/c1-2-25-18(22)19-11-4-3-5-12(8-11)28-29(23,24)13-9-14(17(20)21)16-15(10-13)26-6-7-27-16/h3-5,8-10H,2,6-7H2,1H3,(H,19,22)(H,20,21)
- InChI Key: RDXVKJLXMTUWND-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C2=C(C=1)OCCO2)(=O)(=O)OC1C=CC=C(C=1)NC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 692
- XLogP3: 2.2
- Topological Polar Surface Area: 146
1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-54873-0.05g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 0.05g |
$135.0 | 2023-02-10 | |
| Enamine | EN300-54873-0.1g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 0.1g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-54873-0.25g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 0.25g |
$288.0 | 2023-02-10 | |
| Enamine | EN300-54873-0.5g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 0.5g |
$480.0 | 2023-02-10 | |
| Enamine | EN300-54873-1.0g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 1.0g |
$614.0 | 2023-02-10 | |
| Enamine | EN300-54873-2.5g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 2.5g |
$1202.0 | 2023-02-10 | |
| Enamine | EN300-54873-5.0g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 5.0g |
$1779.0 | 2023-02-10 | |
| Enamine | EN300-54873-10.0g |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 10.0g |
$2638.0 | 2023-02-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322149-50mg |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 50mg |
¥2911 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322149-100mg |
7-({3-[(ethoxycarbonyl)amino]phenoxy}sulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
1209657-35-1 | 95% | 100mg |
¥4363 | 2023-04-16 |
1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro-
Comprehensive Analysis of 1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- (CAS No. 1209657-35-1)
The compound 1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- (CAS No. 1209657-35-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,4-benzodioxin core and a sulfonyl linkage, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.
One of the most searched questions in the field of organic chemistry is: "What are the applications of 1,4-benzodioxin derivatives?" The answer lies in the versatility of this scaffold, which is often employed in drug discovery due to its ability to modulate biological targets. The 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl] substituent in this compound enhances its potential as a precursor for enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine.
Another hot topic is "green chemistry and sustainable synthesis." Researchers are increasingly focusing on eco-friendly methods to produce complex molecules like CAS No. 1209657-35-1. Recent advancements in catalytic sulfonylation and microwave-assisted reactions have streamlined its synthesis, reducing waste and energy consumption. This aligns with global efforts to minimize the environmental footprint of chemical manufacturing.
The 1,4-benzodioxin moiety is also a key focus in neuropharmacology, particularly in studies targeting G-protein-coupled receptors (GPCRs). With the rise of AI-driven drug design, computational models frequently highlight such structures for their binding affinity and metabolic stability. This compound's ethoxycarbonylamino group further optimizes its pharmacokinetic profile, making it a candidate for central nervous system (CNS) therapeutics.
From an industrial perspective, CAS No. 1209657-35-1 is gaining traction in high-throughput screening (HTS) libraries. Its structural complexity and functional diversity enable rapid identification of lead compounds for diseases like diabetes and inflammatory disorders. This resonates with the growing demand for multitarget therapies, a trend dominating pharmaceutical R&D.
In summary, 1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro- exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical research. Its relevance to drug development, sustainability, and computational chemistry ensures its continued prominence in scientific discourse. For researchers seeking innovative scaffolds or bioisosteres, this compound offers a compelling case study.
1209657-35-1 (1,4-Benzodioxin-5-carboxylic acid, 7-[[3-[(ethoxycarbonyl)amino]phenoxy]sulfonyl]-2,3-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)